![molecular formula C7H6BrN3 B1268453 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine CAS No. 7169-95-1](/img/structure/B1268453.png)
6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
Overview
Description
“6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine” is a chemical compound with the molecular formula C7H6BrN3 . It is part of the triazolopyridine family, which has found wide application in drug design .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyridines, the family to which this compound belongs, has been extensively studied. Common approaches include the oxidative cyclization of N-(2-pyridyl)amidines using various oxidizers . Another method involves the use of 2-aminopyridines and nitriles as starting compounds .Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the SMILES stringCc1cc(Br)cn2ncnc12
. This indicates that the compound has a bromine atom attached to the pyridine ring, and a methyl group attached to the triazole ring . Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” include a molecular weight of 212.05 . The compound is solid in form .Scientific Research Applications
Herbicidal Activity
6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine, as part of the N-aryl[1,2,4]triazolo[1,5-a]pyridine-2-sulfonamide family, has demonstrated significant herbicidal activity. These compounds, including closely related derivatives, have shown effectiveness against a broad spectrum of vegetation at low application rates, highlighting their potential in agricultural science (Moran, 2003).
Synthesis and Structural Characterization
The compound has been a subject of chemical synthesis studies. For instance, its efficient synthesis via oxidative cyclization using N-Chlorosuccinimide (NCS) under mild conditions has been described. The structural characterization of these compounds, including X-ray diffraction, offers insights into their chemical properties and potential applications in various fields of research (El-Kurdi et al., 2021).
Potential in Pharmaceutical Applications
Triazolopyridines, the family of compounds to which this compound belongs, are noted for their biological activity, leading to many pharmaceutical applications. The synthesis and characterization of these compounds pave the way for potential uses in drug development and other medical applications (El-Kurdi et al., 2021).
Antioxidant Properties
Recent research has explored the antioxidant properties of [1,2,4]triazolo[1,5-a]pyridine derivatives, including those with bromine atoms in specific positions of the pyridinotriazole heterosystem. These studies, utilizing preclinical diagnostic methods, suggest the potential of these compounds as antioxidants. The findings indicate a noteworthy avenue for future research in the development of new antioxidant agents (Smolsky et al., 2022).
Safety and Hazards
The compound is classified as an Eye Irritant (2), Skin Irritant (2), and STOT SE 3 according to hazard statements . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and washing with plenty of water if it comes into contact with skin or eyes (P302 + P352, P305 + P351 + P338) .
Future Directions
The future directions for “6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine” and similar compounds could involve further exploration of their potential in drug design, given their wide application in this field . Additionally, new methods of synthesis could be developed to improve the efficiency and environmental friendliness of the production process .
Mechanism of Action
Target of Action
Similar compounds have been reported to act as inverse agonists for rorγt , inhibitors for PHD-1 , JAK1 , and JAK2 . These targets play crucial roles in various biological processes, including immune response, oxygen sensing, and signal transduction.
Mode of Action
This interaction can lead to changes in the conformation or function of the target proteins .
Biochemical Pathways
Given its potential targets, it may influence pathways related to immune response, oxygen sensing, and signal transduction . The downstream effects of these pathway modulations would depend on the specific cellular context.
Result of Action
Similar compounds have shown anti-tumor activity against various cancer cell lines , suggesting that 6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine may also have potential anti-cancer effects.
Biochemical Analysis
Biochemical Properties
6-Bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine plays a significant role in biochemical reactions, particularly in the modulation of enzyme activity. It has been observed to interact with several enzymes, including kinases and phosphatases, which are crucial for cellular signaling pathways. The compound’s bromine atom and triazole ring facilitate binding to the active sites of these enzymes, leading to either inhibition or activation of their catalytic functions. Additionally, this compound can form hydrogen bonds and hydrophobic interactions with proteins, further influencing their structure and activity .
Cellular Effects
The effects of this compound on various cell types and cellular processes are profound. It has been shown to impact cell signaling pathways, particularly those involving kinases such as c-Met kinase . This interaction can lead to alterations in gene expression and cellular metabolism, affecting processes such as cell proliferation, differentiation, and apoptosis. In cancer cell lines, this compound has demonstrated cytotoxic effects, indicating its potential as an anti-cancer agent .
Molecular Mechanism
At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. The compound’s structure allows it to fit into the active sites of enzymes, where it can form covalent or non-covalent bonds. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction. For example, the bromine atom can participate in halogen bonding, while the triazole ring can engage in π-π stacking interactions with aromatic residues in proteins . These interactions can lead to changes in enzyme conformation and activity, ultimately affecting cellular functions.
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound have been observed to change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under standard laboratory conditions, but its activity can diminish over extended periods due to gradual degradation . Long-term exposure to the compound in in vitro and in vivo studies has revealed sustained effects on cellular signaling pathways and gene expression, highlighting its potential for therapeutic applications.
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At lower doses, the compound has been shown to modulate enzyme activity and cellular signaling without causing significant toxicity . At higher doses, it can induce toxic effects, including cellular apoptosis and tissue damage. These threshold effects are crucial for determining the compound’s therapeutic window and safe dosage range for potential clinical applications.
Metabolic Pathways
This compound is involved in several metabolic pathways, interacting with enzymes and cofactors that facilitate its biotransformation. The compound can undergo phase I and phase II metabolic reactions, including oxidation, reduction, and conjugation . These metabolic processes can alter the compound’s activity and toxicity, influencing its overall pharmacokinetic profile. Additionally, this compound can affect metabolic flux and metabolite levels, further impacting cellular functions.
Transport and Distribution
The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins . The compound can be actively transported across cell membranes, accumulating in specific cellular compartments. Its distribution is influenced by factors such as lipophilicity and molecular size, which determine its ability to penetrate biological membranes. Once inside the cell, this compound can interact with intracellular proteins, affecting its localization and activity.
Subcellular Localization
The subcellular localization of this compound is critical for its activity and function. The compound can be targeted to specific cellular compartments, such as the nucleus, mitochondria, or endoplasmic reticulum, through targeting signals or post-translational modifications . These localization signals ensure that this compound reaches its site of action, where it can exert its biochemical effects. The compound’s activity can be modulated by its subcellular distribution, influencing processes such as gene expression, energy metabolism, and protein synthesis.
properties
IUPAC Name |
6-bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrN3/c1-5-9-7-3-2-6(8)4-11(7)10-5/h2-4H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VRLCTKGHPFTFQX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN2C=C(C=CC2=N1)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrN3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70346321 | |
Record name | 6-bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70346321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.05 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
7169-95-1 | |
Record name | 6-Bromo-2-methyl[1,2,4]triazolo[1,5-a]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=7169-95-1 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 6-bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70346321 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 6-bromo-2-methyl-[1,2,4]triazolo[1,5-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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